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Compound of Interest

Compound Name: Emlenoflast

Cat. No.: B3324884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Emlenoflast, also known as MCC7840, is a potent and selective sulfonylurea-based inhibitor

of the NLRP3 inflammasome, with an IC50 of less than 100 nM.[1] Its ability to specifically

target the NLRP3 inflammasome makes it a valuable tool for research in inflammatory

diseases. Proper handling and storage of Emlenoflast, particularly in its common solvent

Dimethyl Sulfoxide (DMSO), are crucial for maintaining its biological activity and ensuring

experimental reproducibility. These application notes provide detailed information on the

solubility and stability of Emlenoflast in DMSO, along with protocols for its preparation and

storage.

Data Presentation
Quantitative Solubility and Stability Data
The following table summarizes the known quantitative data regarding the solubility and

stability of Emlenoflast in DMSO.
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Parameter Value Notes Source

Solubility in DMSO
125 mg/mL (321.77

mM)

Ultrasonic treatment

may be required for

complete dissolution.

The use of new, non-

hygroscopic DMSO is

recommended as

moisture can

significantly impact

solubility.

[1]

Stock Solution

Stability
6 months at -80°C

Store in sealed

containers, protected

from moisture.

[1]

1 month at -20°C

Store in sealed

containers, protected

from moisture. Avoid

repeated freeze-thaw

cycles.

[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Emlenoflast Stock Solution in DMSO
This protocol describes the preparation of a 100 mM Emlenoflast stock solution in DMSO.

Materials:

Emlenoflast (solid powder, Molecular Weight: 388.48 g/mol )

Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated analytical balance
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Vortex mixer

Ultrasonic bath

Procedure:

Pre-Weighing Preparation: Allow the Emlenoflast container to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing Emlenoflast: Accurately weigh the desired amount of Emlenoflast powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 38.85 mg of Emlenoflast.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

Emlenoflast powder. For the example above, add 1 mL of DMSO.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes.

Ultrasonication (if necessary): If the compound does not fully dissolve, place the vial in an

ultrasonic bath at room temperature. Sonicate in short bursts (e.g., 5-10 minutes) until the

solution is clear. Visually inspect for any remaining particulate matter.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, tightly sealed vials or tubes. This minimizes the number of freeze-thaw cycles for the

bulk of the stock.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Ensure the containers are sealed to prevent moisture

absorption.

Protocol 2: Assessment of Emlenoflast Solubility in
DMSO (Qualitative)
This protocol provides a general method for qualitatively assessing the solubility of

Emlenoflast in DMSO at a desired concentration.

Materials:
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Emlenoflast

Anhydrous DMSO

Clear glass vials

Vortex mixer

Light source for visual inspection

Procedure:

Prepare a Slurry: Add a pre-weighed amount of Emlenoflast to a clear glass vial.

Incremental Solvent Addition: Add a small, known volume of DMSO to the vial.

Vortexing: Vigorously vortex the vial for 2-3 minutes to facilitate dissolution.

Visual Inspection: Visually inspect the solution against a light source for any undissolved

particles.

Iterative Process: If undissolved solid remains, add another small, known volume of DMSO

and repeat steps 3 and 4.

Solubility Determination: Continue adding DMSO incrementally until a clear solution is

obtained. The concentration at which the compound completely dissolves is the approximate

solubility under these conditions.

Protocol 3: General Stability Assessment of Emlenoflast
in DMSO
This protocol outlines a general workflow for assessing the stability of an Emlenoflast-DMSO

stock solution over time. This typically involves analytical techniques like High-Performance

Liquid Chromatography (HPLC).

Materials:

Prepared Emlenoflast-DMSO stock solution
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HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Appropriate mobile phase

Incubators or storage chambers at desired temperatures (e.g., room temperature, 4°C,

-20°C, -80°C)

Procedure:

Initial Analysis (T=0): Immediately after preparing the stock solution, perform an HPLC

analysis to determine the initial purity and concentration of Emlenoflast. This serves as the

baseline.

Aliquoting and Storage: Aliquot the stock solution into multiple vials and store them under the

desired temperature conditions.

Time-Point Analysis: At predetermined time points (e.g., 1 week, 1 month, 3 months, 6

months), retrieve an aliquot from each storage condition.

HPLC Analysis: Analyze the retrieved aliquots by HPLC using the same method as the initial

analysis.

Data Comparison: Compare the peak area and purity of Emlenoflast at each time point to

the initial (T=0) data. A significant decrease in the main peak area or the appearance of

degradation peaks indicates instability under that storage condition.

Visualizations
Emlenoflast Mechanism of Action: NLRP3
Inflammasome Inhibition
Emlenoflast is a direct inhibitor of the NLRP3 inflammasome. The following diagram illustrates

the canonical NLRP3 inflammasome activation pathway and the point of inhibition by

Emlenoflast.
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Caption: Emlenoflast inhibits the NLRP3 inflammasome assembly.

Experimental Workflow: Solubility and Stability
Assessment
The following diagram outlines the general workflow for assessing the solubility and stability of

a compound like Emlenoflast in DMSO.
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Caption: Workflow for solubility and stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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